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Introduction
Aliphatic thermoplastic polyurethanes (TPUs) are a class of versatile elastomers renowned for

their exceptional combination of properties, including high abrasion resistance, low-

temperature flexibility, and excellent mechanical strength.[1] A key advantage of aliphatic TPUs

over their aromatic counterparts is their superior resistance to ultraviolet (UV) radiation, which

makes them suitable for applications requiring color stability and long-term performance upon

light exposure.[2][3][4] This technical guide provides a comprehensive overview of the UV

stability of aliphatic TPUs, delving into the mechanisms of degradation, stabilization strategies,

and standard experimental protocols for performance evaluation. This information is particularly

critical for applications in the medical field, where device integrity and material properties must

be maintained after sterilization and throughout the product's lifecycle.[5][6]

UV Degradation Mechanisms in Aliphatic TPUs
The degradation of aliphatic TPUs upon exposure to UV radiation is a complex process

involving photo-oxidation, which leads to chain scission and crosslinking, ultimately altering the

material's physical, mechanical, and optical properties.[7][8] The energy from UV photons can

be comparable to the dissociation energies of covalent bonds within the polymer, initiating

chemical reactions that generate free radicals.[9]
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Primary Degradation Pathways
The photodegradation of aliphatic TPUs is predominantly driven by Norrish Type I and Type II

reactions involving the carbonyl groups present in the urethane linkages and the polyester or

polyether soft segments.[10][11]

Norrish Type I Reaction: This reaction involves the homolytic cleavage of the carbon-carbon

bond adjacent to a carbonyl group (α-cleavage) upon photoexcitation. This generates two

free radical intermediates: an acyl radical and an alkyl radical.[7] These radicals can then

participate in a series of secondary reactions, including recombination, disproportionation, or

decarbonylation, leading to chain scission.[3]

Norrish Type II Reaction: This pathway involves the intramolecular abstraction of a γ-

hydrogen by the excited carbonyl group, forming a 1,4-biradical.[1][12] This biradical can

then undergo cleavage of the α,β-carbon bond to yield an enol and a terminal alkene, or it

can cyclize to form a cyclobutanol derivative (a Norrish-Yang reaction).[1][13]

The polyether soft segments in aliphatic TPUs are generally more susceptible to hydrogen

abstraction than polyester soft segments, leading to a higher propensity for free radical

formation, oxidation, and subsequent chain scission.[6]
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To mitigate the effects of UV degradation, light stabilizers are incorporated into the TPU

formulation. The most common and effective types are UV absorbers and Hindered Amine

Light Stabilizers (HALS).

UV Absorbers
UV absorbers function by absorbing harmful UV radiation and dissipating it as harmless

thermal energy.[14][15] Common classes of UV absorbers used in polyurethanes include

benzotriazoles and benzophenones.[16]

Benzotriazoles (e.g., Tinuvin® 328): These compounds have strong UV absorption in the

300-400 nm range.[14][17] Their mechanism involves an intramolecular hydrogen bond that,

upon UV absorption, facilitates a rapid tautomerization, converting the electronic energy into

vibrational energy (heat), which is then dissipated.[15]

Benzophenones (e.g., Cyasorb™ UV-531): Similar to benzotriazoles, benzophenones

absorb UV energy and dissipate it as heat. Their effectiveness is also attributed to the

presence of a hydroxyl group ortho to the carbonyl, which enables the formation of an

intramolecular hydrogen bond.

Hindered Amine Light Stabilizers (HALS)
HALS do not absorb UV radiation but act as radical scavengers, interrupting the photo-

oxidation process.[18] They are highly efficient because they are regenerated in a cyclic

process known as the Denisov Cycle, allowing a single HALS molecule to neutralize multiple

free radicals.[14][19][20][21][22][23]

The basic mechanism involves the HALS being oxidized to a stable nitroxyl radical. This

nitroxyl radical then traps alkyl radicals generated from the polymer, forming an amino ether.

The amino ether can further react with peroxy radicals to regenerate the nitroxyl radical, thus

continuing the cycle.[19][22] High molecular weight HALS, such as Chimassorb® 944, are

often preferred due to their lower volatility and reduced migration within the polymer matrix.[24]

[25]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.amazontele.com/app/pdf/1667990753646.pdf
https://diau08.lab.nycu.edu.tw/wp-content/uploads/Chem.-Phys.-Chem.-2001-2-273-293.pdf
https://longchangchemical.com/product/lcsorb-uv-531-cas-1843-05-6/
https://www.amazontele.com/app/pdf/1667990753646.pdf
https://www.santplas.com/uploads/soft/20230825/1-230R5101941645.pdf
https://diau08.lab.nycu.edu.tw/wp-content/uploads/Chem.-Phys.-Chem.-2001-2-273-293.pdf
https://www.santplas.com/uploads/soft/20230825/1-230R5100H3561.pdf
https://www.amazontele.com/app/pdf/1667990753646.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_328_October_2019_R4_IC_PP.pdf
https://www.micomlab.com/micom-testing/astm-d4329/
https://product.sustainability-directory.com/area/denisov-cycle/resource/1/
https://www.researchgate.net/figure/Scheme-1-A-simplified-representation-of-the-Denisov-cycle-showing-a-activation-of-the_fig4_49678295
https://www.researchgate.net/figure/Scheme-3-The-Denisov-Cycle-Mechanism-Proposed-for-Hindered-Amine-Light-Stabilizers_fig1_287467405
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_328_October_2019_R4_IC_PP.pdf
https://www.researchgate.net/figure/Scheme-1-A-simplified-representation-of-the-Denisov-cycle-showing-a-activation-of-the_fig4_49678295
https://www.amazontele.com/app/pdf/1610173901381.pdf
https://welltchemicals.com/blog/chimassorb-944/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HALS
(>N-H)

Nitroxyl Radical
(>N-O•)

Oxidation
(by POO•, etc.)

Amino Ether
(>N-O-P)

Traps

Polymer Alkyl Radical
(P•)

Polymer Peroxy Radical
(POO•)

Reacts with O₂

Hydroperoxide
(POOH)

Forms

Regeneration

Click to download full resolution via product page

The Denisov Cycle of HALS Stabilization

Synergistic Effects
A combination of UV absorbers and HALS often provides a synergistic effect, offering

enhanced protection compared to using either stabilizer alone. The UV absorber reduces the

number of free radicals formed by filtering out UV radiation, while the HALS scavenges any

radicals that are still generated.

Experimental Evaluation of UV Stability
The UV stability of aliphatic TPUs is typically evaluated using accelerated weathering tests that

simulate long-term outdoor exposure in a laboratory setting. These tests involve controlled

cycles of UV radiation, temperature, and moisture.

Standard Test Methods
Several ASTM standards are widely used for the accelerated weathering of plastics:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1226596?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ASTM G154: This practice utilizes fluorescent UV lamps to simulate the UV portion of

sunlight.[4][5][17][26][27]

ASTM D4329: This standard provides specific procedures for the fluorescent UV exposure of

plastics, often referencing ASTM G154 for the apparatus and general procedures.[20][28][29]

[30][31]

Experimental Protocols
Below are detailed methodologies for conducting UV stability tests based on these standards.

3.2.1 Specimen Preparation

Prepare at least three replicate specimens for each material being tested.[28]

Specimens are typically flat panels, with common dimensions of 75 mm x 150 mm.[32]

Ensure specimens are clean and free from any surface contaminants.

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours

before testing.

3.2.2 Accelerated Weathering Test (ASTM G154, Cycle 1)

Apparatus: Use a fluorescent UV and condensation apparatus conforming to ASTM G154.

Lamps: Employ UVA-340 lamps to simulate the shortwave UV component of sunlight.[5][33]

Irradiance: Set the irradiance level to 0.89 W/m²/nm at 340 nm.[34]

Test Cycle: A common cycle consists of:

8 hours of UV exposure at a black panel temperature of 60°C.[5][32]

4 hours of condensation at a black panel temperature of 50°C.[5][32]

Duration: The total exposure duration can range from hundreds to thousands of hours,

depending on the application requirements.[29][31]
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3.2.3 Property Evaluation

Periodically remove specimens from the weathering chamber at specified intervals (e.g.,

250, 500, 1000, 2000 hours).

Evaluate the following properties and compare them to unexposed control samples:

Optical Properties:

Yellowness Index (YI): Measure according to ASTM E313. An increase in YI indicates

discoloration.

Gloss: Measure at a specified angle (e.g., 60°) according to ASTM D523. A decrease in

gloss signifies surface degradation.

Color Change (ΔE*): Measure using a spectrophotometer according to ASTM D2244.

Mechanical Properties:

Tensile Strength and Elongation at Break: Measure according to ASTM D412. A

reduction in these properties indicates polymer chain scission and degradation.

Chemical and Morphological Analysis:

Fourier Transform Infrared (FTIR) Spectroscopy: Analyze changes in chemical

functional groups, such as the formation of carbonyl and hydroxyl groups and the

degradation of urethane linkages.[21][23][35]

Scanning Electron Microscopy (SEM): Examine the surface morphology for cracks,

crazing, and other signs of degradation.[7]
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Quantitative Data on UV Stability
The following tables summarize the expected changes in the properties of aliphatic TPUs upon

UV exposure, based on typical performance data.

Table 1: Effect of UV Exposure on Mechanical Properties of Unstabilized Aliphatic TPU

Exposure Time (hours)
Tensile Strength Retention
(%)

Elongation at Break
Retention (%)

0 100 100

500 85 - 95 80 - 90

1000 60 - 75 50 - 65

2000 30 - 50 20 - 40

Note: Data are representative values and can vary based on the specific TPU formulation

(polyester vs. polyether) and exposure conditions. A study on TPU/PP blends showed a

significant reduction in maximum tensile strength for blends with a lower percentage of UV

protective additives after 320 hours of exposure.[36]

Table 2: Yellowness Index (ΔYI) of Aliphatic TPU with and without UV Stabilizers

Exposure Time (hours) Unstabilized TPU (ΔYI)
Stabilized TPU (UVA +
HALS) (ΔYI)

0 0 0

500 10 - 15 1 - 3

1000 20 - 30 3 - 6

2000 > 40 8 - 12

Note: ΔYI represents the change in Yellowness Index from the initial unexposed state.

Stabilized formulations show significantly less yellowing.

Table 3: Gloss Retention of Aliphatic TPU at 60°

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.mdpi.com/2073-4360/17/13/1842
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Time (hours) Unstabilized TPU (%)
Stabilized TPU (UVA +
HALS) (%)

0 100 100

500 70 - 80 90 - 95

1000 40 - 50 80 - 85

2000 < 20 60 - 70

Note: Gloss retention is a measure of the surface's ability to reflect light and is an indicator of

surface degradation.

Implications for Medical Device and Drug
Development
For medical devices, especially those that are implantable or have long-term contact with the

body, maintaining material integrity is paramount. Many sterilization methods, such as gamma

irradiation and electron beam, can also induce degradation in polymers.[6][37] Aliphatic TPUs

are generally more resistant to radiation than aromatic grades.[5]

Sterilization Compatibility: Ethylene oxide (EtO) is a common sterilization method for TPUs

as it operates at low temperatures and preserves the mechanical integrity and appearance of

the material.[5] Autoclaving (steam sterilization) is generally not recommended for TPUs due

to the risk of hydrolytic degradation.[5]

Material Selection: When selecting an aliphatic TPU for a medical application, it is crucial to

consider the combined effects of sterilization and potential UV exposure during the product's

lifecycle. The use of appropriate UV stabilization packages can help mitigate degradation

from both sources.

Leachables and Extractables: Degradation of the polymer can lead to the formation of low

molecular weight byproducts that could potentially leach out of the device. Therefore, a

thorough understanding and testing of the UV stability of the chosen TPU grade are essential

from a regulatory and safety perspective.
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Conclusion
Aliphatic TPUs offer excellent intrinsic UV stability compared to their aromatic counterparts,

making them a preferred choice for applications where color fastness and long-term property

retention are critical. However, under prolonged exposure to UV radiation, they are still

susceptible to degradation through photo-oxidative pathways. The incorporation of UV

absorbers and HALS, often in synergistic combinations, is a highly effective strategy to

significantly enhance the UV endurance of these materials. For researchers, scientists, and

drug development professionals, a comprehensive understanding of these degradation and

stabilization mechanisms, coupled with rigorous testing according to established protocols like

ASTM G154 and D4329, is essential for the development of safe, effective, and durable

products.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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